Cas no 2228209-91-2 (tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate
• CAS No: 2228209-91-2
• MF: C₁₄H₁₇FN₂O₃
• MW: 280.294787168503
• CID: 5951816
• PubChem ID: 165671076
• Update Time: 2025-08-03

tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate
• EN300-1900797
• tert-butyl N-[4-(2-cyano-1-hydroxyethyl)-3-fluorophenyl]carbamate
• 2228209-91-2

• Inchi： 1S/C14H17FN2O3/c1-14(2,3)20-13(19)17-9-4-5-10(11(15)8-9)12(18)6-7-16/h4-5,8,12,18H,6H2,1-3H3,(H,17,19)
• InChI Key： RMJSTFWTFURFBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CC#N)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.12232057g/mol
• Monoisotopic Mass: 280.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate

Introduction to tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate (CAS No. 2228209-91-2)

tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228209-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom at the 3-position of the phenyl ring and a cyano group at the 2-position of the ethylene chain, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate involve sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The introduction of the fluorine substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, fluorinated compounds have been extensively studied due to their ability to fine-tune pharmacological properties, and this compound exemplifies such efforts.

The cyano group in the structure also plays a crucial role in determining the compound's reactivity and biological interactions. Cyano groups are known to participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be leveraged in designing novel molecular entities. The combination of these functional groups with the carbamate moiety suggests potential applications in modulating enzyme activity, interacting with nucleic acids, or serving as intermediates in more complex synthetic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. Studies have indicated that molecules containing fluorine atoms often exhibit improved binding affinities due to their ability to engage in hydrophobic interactions and π-stacking with aromatic residues in proteins. Similarly, the cyano group can form hydrogen bonds or participate in dipole-dipole interactions, further enhancing specificity towards certain biological pathways.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate inflammatory pathways, neurodegenerative diseases, and other complex disorders. tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate represents a promising candidate for such applications due to its structural complexity and functional diversity. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in disease progression, although further research is required to fully elucidate its mechanism of action.

In addition to its potential therapeutic applications, this compound serves as a valuable tool for chemists engaged in drug discovery. Its unique structure allows for modifications at multiple positions, enabling researchers to explore structure-activity relationships (SAR) and optimize biological activity. The use of fluorine-containing intermediates is particularly advantageous in medicinal chemistry, as fluorine can be introduced at various stages of synthesis without significantly altering other functional groups.

The synthesis of tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of the cyano group, followed by carbamate formation using appropriate reagents. The presence of sensitive functional groups necessitates careful optimization to ensure high yields and purity. Advances in green chemistry principles have also influenced synthetic methodologies, encouraging the use of sustainable solvents and catalytic systems that minimize environmental impact.

As research continues to uncover new therapeutic targets and mechanisms, compounds like tert-butyl N-4-(2-cyano-1-hydroxyethyl)-3-fluorophenylcarbamate will continue to play a pivotal role in drug development. The combination of structural complexity with well-defined biological activities makes it an attractive candidate for further investigation. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into novel treatments for human diseases.

The future directions for research on this compound may include exploring its potential as a prodrug or exploring its interactions with cellular pathways using high-throughput screening technologies. Additionally, computational studies could provide deeper insights into its binding properties and help guide rational drug design efforts. As our understanding of molecular interactions evolves, compounds like this will serve as critical building blocks for next-generation therapeutics.